2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid

• IUPAC Name: 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C10H7N3O4S2/c1-5-11-12-10(18-5)19-8-3-2-6(13(16)17)4-7(8)9(14)15/h2-4H,1H3,(H,14,15)
• InChI Key: MPCHILGZASGAIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C10H7N3O4S2
• Molecular Weight: 297.3 g/mol

Description

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid, also known as MTNB, is a chemical compound that has been studied for its potential use in scientific research. MTNB is a member of the thiadiazole family of compounds, which have been shown to have diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid is not fully understood, but studies suggest that it may act by inhibiting certain enzymes or pathways involved in cancer cell growth and proliferation. Further studies are needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. These effects are likely mediated through its interactions with specific molecular targets in cells.

Advantages and Limitations for Lab Experiments

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid has several advantages as a research tool, including its relatively simple synthesis and ability to selectively target specific molecular pathways. However, its use in lab experiments may be limited by factors such as its low solubility and potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid and related compounds. These include further studies on its mechanism of action and potential therapeutic applications, as well as development of new synthetic methods and modifications to improve its solubility and other properties. Additionally, studies on the use of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid in combination with other drugs or therapies may provide new insights into its potential clinical applications.

Synthesis Methods

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid can be synthesized using a variety of methods, including reaction of 5-nitroanthranilic acid with thiosemicarbazide, followed by cyclization and oxidation. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid has been studied for its potential use in a range of scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-5-nitrobenzoic acid has been shown to have anticancer activity in vitro, and further studies are needed to determine its potential as a therapeutic agent.